Cas no 134649-61-9 (Butanoic acid, 3-methyl-2-(phenylsulfonyl)-)
134649-61-9 structure
Product Name:Butanoic acid, 3-methyl-2-(phenylsulfonyl)-
CAS No:134649-61-9
MF:C11H14O4S
MW:242.291462421417
CID:1235962
Update Time:2024-08-03
Butanoic acid, 3-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-methyl-2-(phenylsulfonyl)-
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- Inchi: 1S/C11H14O4S/c1-8(2)10(11(12)13)16(14,15)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)
- InChI Key: CBBAHBOTQLDRMV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(S(C1=CC=CC=C1)(=O)=O)C(C)C
Experimental Properties
- Density: 1.257±0.06 g/cm3(Predicted)
- Melting Point: 110.5-111.5 °C
- Boiling Point: 444.7±37.0 °C(Predicted)
- pka: 2.49±0.10(Predicted)
Butanoic acid, 3-methyl-2-(phenylsulfonyl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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